Cas no 33156-92-2 (6-[(1Z)-but-1-en-1-yl]cyclohepta-1,4-diene)
33156-92-2 structure
Product Name:6-[(1Z)-but-1-en-1-yl]cyclohepta-1,4-diene
CAS No:33156-92-2
MF:C11H16
MW:148.244743347168
CID:1460350
PubChem ID:5367429
Update Time:2025-04-20
6-[(1Z)-but-1-en-1-yl]cyclohepta-1,4-diene Chemical and Physical Properties
Names and Identifiers
-
- 6-[(1Z)-but-1-en-1-yl]cyclohepta-1,4-diene
- 6-[(1Z)-1-Butenyl]-1,4-cycloheptadiene
- 6-[(Z)-1-Butenyl]-1,4-cycloheptadiene
- 33156-92-2
- KIFXGGYCNMHCSX-BAQGIRSFSA-N
- 6-(1-BUTENYL)-1,4-CYCLOHEPTADIENE (S-(Z))
-
- Inchi: 1S/C11H16/c1-2-3-8-11-9-6-4-5-7-10-11/h3-4,6-8,10-11H,2,5,9H2,1H3/b8-3-
- InChI Key: KIFXGGYCNMHCSX-BAQGIRSFSA-N
- SMILES: C1(/C=C\CC)C=CCC=CC1
Computed Properties
- Exact Mass: 148.12528
- Monoisotopic Mass: 148.125201
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 3.7
Experimental Properties
- Density: 0.908
- Boiling Point: 207.4°C at 760 mmHg
- Flash Point: 63.5°C
- Refractive Index: 1.548
- PSA: 0
6-[(1Z)-but-1-en-1-yl]cyclohepta-1,4-diene Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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